An In-Depth Technical Guide to 5-(pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride: Structure, Properties, and Therapeutic Potential
An In-Depth Technical Guide to 5-(pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride: Structure, Properties, and Therapeutic Potential
Introduction: The Rising Prominence of Aminopyrazoles in Drug Discovery
The pyrazole nucleus is a cornerstone of medicinal chemistry, with its derivatives exhibiting a vast array of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1] Within this versatile family of heterocyclic compounds, aminopyrazoles have emerged as particularly valuable scaffolds in the design of targeted therapeutics.[2][3] Their unique electronic and structural features allow for specific interactions with biological targets, most notably protein kinases, which are pivotal regulators of cellular processes and are often dysregulated in diseases such as cancer and inflammatory disorders.[3][4] This guide provides a comprehensive technical overview of a specific aminopyrazole derivative, 5-(pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride, a compound of significant interest for its potential as a kinase inhibitor and a valuable tool for chemical biology research. We will delve into its chemical structure, physicochemical properties, synthesis, and potential pharmacological applications, offering a holistic perspective for researchers and drug development professionals.
Chemical Structure and Physicochemical Properties
The chemical identity of 5-(pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride is defined by a pyrazole ring substituted with an amino group at the 3-position and a pyridine ring at the 5-position. The hydrochloride salt form enhances its solubility in aqueous media, a desirable characteristic for both biological testing and potential pharmaceutical formulations.
Caption: Chemical structure of 5-(pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride.
Physicochemical Data Summary
While experimental data for this specific molecule is not extensively published, we can infer its properties based on the constituent functional groups and data from analogous compounds.
| Property | Value (Predicted/Inferred) | Source/Rationale |
| Molecular Formula | C8H9ClN4 | Based on structure |
| Molecular Weight | 196.64 g/mol | Calculated from formula |
| Appearance | White to off-white solid | Typical for similar compounds |
| Melting Point | >200 °C (decomposition) | Expected for a salt of a heterocyclic base |
| Solubility | Soluble in water, DMSO, and methanol | Hydrochloride salt form enhances aqueous solubility |
| pKa | ~4-5 (pyridinium nitrogen), ~8-9 (pyrazole NH) | Estimated based on similar pyridinyl and pyrazole structures |
| LogP | 1.0 - 2.0 (for the free base) | Calculated using computational models |
Synthesis of 5-(pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride
The synthesis of 5-aminopyrazoles is a well-established area of heterocyclic chemistry, with the most common and versatile method being the condensation of a β-ketonitrile with hydrazine.[5] For the synthesis of 5-(pyridin-4-yl)-1H-pyrazol-3-amine, a plausible and efficient route involves the reaction of 3-(pyridin-4-yl)-3-oxopropanenitrile with hydrazine hydrate, followed by salt formation with hydrochloric acid.
Caption: Proposed synthetic workflow for 5-(pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride.
Experimental Protocol
Step 1: Synthesis of 3-(pyridin-4-yl)-3-oxopropanenitrile
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To a solution of sodium ethoxide (1.2 eq) in anhydrous ethanol, add 4-acetylpyridine (1.0 eq) dropwise at 0 °C.
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After stirring for 30 minutes, add diethyl oxalate (1.1 eq) dropwise, maintaining the temperature at 0 °C.
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Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.
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The resulting precipitate, ethyl 2,4-dioxo-4-(pyridin-4-yl)butanoate, is filtered, washed with cold ethanol, and dried.
-
The intermediate is then subjected to hydrolysis and decarboxylation by heating in an aqueous acidic solution.
-
The resulting 1-(pyridin-4-yl)ethan-1-one is then converted to the β-ketonitrile, 3-(pyridin-4-yl)-3-oxopropanenitrile, through established methods, for instance, by reaction with a suitable cyanating agent.
Step 2: Synthesis of 5-(pyridin-4-yl)-1H-pyrazol-3-amine
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Dissolve 3-(pyridin-4-yl)-3-oxopropanenitrile (1.0 eq) in ethanol.
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Add hydrazine hydrate (1.5 eq) to the solution.
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Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).
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Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.
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The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).
Step 3: Formation of the Hydrochloride Salt
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Dissolve the purified 5-(pyridin-4-yl)-1H-pyrazol-3-amine in a minimal amount of a suitable solvent such as isopropanol or methanol.
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To this solution, add a solution of hydrochloric acid (1.1 eq) in the same solvent dropwise with stirring.
-
The hydrochloride salt will precipitate out of the solution.
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Filter the solid, wash with a small amount of cold solvent, and dry under vacuum to yield 5-(pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride.
Potential Pharmacological Profile and Mechanism of Action
The structural motif of a pyrazole ring linked to a pyridine ring is a well-recognized pharmacophore in the field of kinase inhibitors.[4] Many clinically approved and investigational drugs targeting various kinases share this core structure. The nitrogen atoms in both the pyrazole and pyridine rings can act as hydrogen bond acceptors and donors, facilitating key interactions within the ATP-binding pocket of kinases. The 3-amino group on the pyrazole ring is often crucial for forming hydrogen bonds with the hinge region of the kinase, a common feature of type I and type II kinase inhibitors.
Given these structural features, 5-(pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride is a strong candidate for being a kinase inhibitor. Its specific kinase targets would need to be determined through comprehensive screening, but potential targets could include cyclin-dependent kinases (CDKs), glycogen synthase kinase 3 (GSK3), and various receptor tyrosine kinases.[6]
Caption: Hypothetical signaling pathway illustrating the potential mechanism of action.
Analytical Methodologies for Characterization and Quality Control
Robust analytical methods are essential for confirming the identity, purity, and stability of 5-(pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride. A combination of chromatographic and spectroscopic techniques is typically employed.
High-Performance Liquid Chromatography (HPLC)
A reverse-phase HPLC method is suitable for assessing the purity of the compound and for quantifying it in various matrices.
Protocol for Purity Assessment by RP-HPLC:
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Column: C18, 4.6 x 150 mm, 5 µm.
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Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.
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Mobile Phase B: 0.1% TFA in acetonitrile.
-
Gradient: 5% to 95% B over 20 minutes.
-
Flow Rate: 1.0 mL/min.
-
Detection: UV at 254 nm.
-
Injection Volume: 10 µL.
-
Sample Preparation: Dissolve the compound in a suitable diluent (e.g., 50:50 water:acetonitrile) to a concentration of approximately 1 mg/mL.
Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:
-
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on the pyrazole and pyridine rings, as well as the amino and pyrazole NH protons. The chemical shifts and coupling constants will be characteristic of the electronic environment of each proton. In DMSO-d₆, one would expect to see signals for the pyridine protons (two doublets), a singlet for the pyrazole C4-H, and broad singlets for the NH₂ and pyrazole NH protons.
-
¹³C NMR: The carbon NMR spectrum will show characteristic signals for the carbon atoms of the pyrazole and pyridine rings.
Infrared (IR) Spectroscopy:
The IR spectrum will exhibit characteristic absorption bands corresponding to the various functional groups present in the molecule.
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N-H stretching (amine and pyrazole): Broad bands in the region of 3200-3400 cm⁻¹.
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C=N and C=C stretching (aromatic rings): Multiple sharp bands between 1400 and 1650 cm⁻¹.
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C-N stretching: Bands in the 1250-1350 cm⁻¹ region.
Mass Spectrometry (MS):
Electrospray ionization (ESI) mass spectrometry in the positive ion mode would be expected to show a prominent peak corresponding to the molecular ion of the free base [M+H]⁺. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.
Caption: A typical analytical workflow for the characterization of the compound.
Conclusion and Future Directions
5-(pyridin-4-yl)-1H-pyrazol-3-amine hydrochloride represents a promising molecular scaffold with significant potential in drug discovery, particularly in the development of kinase inhibitors. Its synthesis is achievable through established chemical transformations, and its characterization can be robustly performed using standard analytical techniques. Future research should focus on a comprehensive biological evaluation of this compound, including broad kinase screening to identify its specific molecular targets. Further structure-activity relationship (SAR) studies could lead to the development of even more potent and selective analogs with therapeutic potential for a range of diseases. This in-depth technical guide provides a solid foundation for researchers and scientists to embark on further investigation of this intriguing molecule.
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